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Get Quote

Chemical Identification & Properties

The table below summarizes the basic identification and known properties of 1-Ethoxyhexane [1].

Property Details

Chemical Name 1-ETHOXYHEXANE [1]

Synonyms Hexane, 1-ethoxy- [1]

CAS Number 5756-43-4 [1]

Molecular Formula C8H18O [1]

Molecular Weight 130.23 g/mol [1]

Relevant Identified Uses For R&D use only. Not for medicinal, household, or other use. [1]

Note on Quantitative Data: The available Safety Data Sheet (SDS) for 1-Ethoxyhexane lists many key

physicochemical properties (e.g., boiling point, density, flash point) as "no data available" [1]. You should

consult your primary chemical supplier's SDS for this critical safety information.
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Material Compatibility Guide

Since direct compatibility data for 1-Ethoxyhexane is unavailable, the table below extrapolates from general

guidelines for Hexane, a structurally similar solvent. "R" is Recommended; "L" is Limited resistance

(test before use); "N" is Not Recommended [2].

Material
Compatibility with
Hexane

Recommendation for 1-
Ethoxyhexane

Polypropylene (PP) R [2] Recommended

Polytetrafluoroethylene
(PTFE)

R [2] Recommended

Polyethylene (PE) L [2] Use with caution; limited resistance.

Stainless Steel (SS) R [2] Recommended

Nylon (NY) R [2] Recommended

Polycarbonate (PCT) R [2] Recommended

Polyethersulfone (PES) T (Testing Recommended)

[2]

Test before use.

Glass Not Listed Generally resistant to most organic

solvents.

Safety & Handling Protocols

The following protocols are based on the general safety recommendations from the SDS [1].

General Handling & Storage

Ventilation: Always handle in a well-ventilated place. Use spark-proof tools and ensure proper

grounding to prevent static discharge [1].
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Personal Protective Equipment (PPE): Wear chemical-impermeable gloves and fire/flame-resistant

impervious clothing. Use tightly fitting safety goggles [1].
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store away from

foodstuffs and incompatible materials [1].

First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek immediate
medical attention [1].

Skin Contact: Remove contaminated clothing immediately and wash the skin with soap and plenty of
water. Consult a doctor [1].

Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Consult a doctor [1].
Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately [1].

Spill & Fire Response

Spill Management: Avoid creating dust or breathing vapors. Use personal protective equipment.

Collect the spillage using spark-proof tools and place it in a closed container for disposal. Prevent the
chemical from entering drains [1].

Firefighting: Use a dry chemical, carbon dioxide, or alcohol-resistant foam fire extinguisher.
Firefighters should wear self-contained breathing apparatus [1].

Experimental Workflow for Solvent Compatibility
Testing

For a systematic approach to testing 1-Ethoxyhexane with lab materials, follow this general workflow. The

diagram below outlines the key stages, from preparation to decision-making.
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Start Compatibility Test

Material Preparation
(Select material coupon

and clean surface)

Controlled Exposure
(Immerse material in
1-Ethoxyhexane for

defined period)

Post-Test Inspection
(Check for swelling,

cracking, weight change,
or cloudiness)

Property Re-evaluation
(Test key material

properties post-exposure)

Compatibility Decision
(Based on all inspection

and test results)

 No Degradation  Degradation Found
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Compatible
(Safe for use)

Not Compatible
(Do not use)

Click to download full resolution via product page

The specific steps for the "Controlled Exposure" and "Post-Test Inspection" phases are detailed below.

Detailed Protocol: Exposure & Inspection

Step Protocol Details Critical Parameters

| 1. Controlled Exposure | Immerse a small, pre-weighed and measured coupon of the test material in 1-

Ethoxyhexane. | Duration: 24-72 hours. Temperature: Ambient (e.g., 22°C) and/or elevated temperature

(e.g., 40°C) to accelerate effects [3]. | | 2. Post-Test Inspection | Visually inspect for changes. Measure

changes in weight and dimensions. For optical components like quartz cuvettes, perform spectroscopic

analysis to check for transmittance loss or surface etching [3]. | Acceptance Criteria: Weight change < 1%.

No visible swelling, cracking, or dissolution. Absorbance deviation ≤ 0.3% [3]. |

Frequently Asked Questions (FAQs)

Q1: The SDS for 1-Ethoxyhexane has many data gaps. How can I safely determine properties like its

flash point? A1: When an SDS is incomplete, you must take a precautionary approach. Assume the chemical

is flammable and implement stringent controls (no ignition sources, proper grounding). For accurate data,

consult other chemical databases like CAMEO Chemicals or PubChem, or contact your chemical supplier

directly for a complete SDS [1].

Q2: Can I use 1-Ethoxyhexane with quartz cuvettes in UV-Vis spectroscopy? A2: While quartz is

generally resistant to many organics, you should perform a compatibility test first. Follow the workflow

above, with a focus on the post-test spectroscopic analysis. Look for any changes in the baseline absorbance

or physical signs of etching on the cuvette surface [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s574568?utm_src=pdf-body-img
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://toquartz.com/quartz-cuvette-solvent-protocols-2025/
https://toquartz.com/quartz-cuvette-solvent-protocols-2025/
https://toquartz.com/quartz-cuvette-solvent-protocols-2025/
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-ethoxyhexane.htm
https://www.smolecule.com/products/s574568?utm_src=pdf-body
https://toquartz.com/quartz-cuvette-solvent-protocols-2025/
https://www.smolecule.com/products/s574568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q3: What is the recommended procedure for disposing of 1-Ethoxyhexane waste? A3: The material

should be disposed of by removal to a licensed chemical destruction plant or by controlled incineration. Do

not contaminate water, food, or feed by storage or disposal. Do not pour down the drain [1].

Q4: A small spill occurred inside a fume hood. What is the immediate response? A4: Wearing

appropriate PPE (gloves, goggles), use an inert absorbent material like vermiculite to contain and collect the

spill. Place the absorbed chemical in a suitable closed container for hazardous waste. Clean the area

thoroughly. Ensure the fume hood remains on to evaporate any residual vapors [1].

Troubleshooting Common Experimental Issues

The diagram below maps common problems, their potential causes, and recommended actions in a logical

structure.

Unexpected Experimental Results

Material Incompatibility
(Solvent degradation

of labware)

Solvent Impurity
(Affecting reactivity
or spectroscopy)

Volatility/Loss
(Changing concentration

over time)

Action: Re-test compatibility
using a more resistant

material (e.g., PTFE, PP).

Action: Source a higher
purity grade or perform

purification pre-use.

Action: Ensure containers
are tightly sealed and

experiments are timed.

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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